Cas no 50744-63-3 (5,9-Tridecadienenitrile, 10-propyl-, (Z)-)
50744-63-3 structure
Product Name:5,9-Tridecadienenitrile, 10-propyl-, (Z)-
CAS No:50744-63-3
MF:C16H27N
MW:233.392284631729
CID:364133
PubChem ID:71366459
Update Time:2025-04-19
5,9-Tridecadienenitrile, 10-propyl-, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 5,9-Tridecadienenitrile, 10-propyl-, (Z)-
- 10-propyltrideca-5,9-dienenitrile
- DTXSID20789820
- 50744-63-3
-
- Inchi: 1S/C16H27N/c1-3-12-16(13-4-2)14-10-8-6-5-7-9-11-15-17/h5-6,14H,3-4,7-13H2,1-2H3
- InChI Key: JDGCCAQRKWLFOR-UHFFFAOYSA-N
- SMILES: N#CCCCC=CCC/C=C(\CCC)/CCC
Computed Properties
- Exact Mass: 233.21451
- Monoisotopic Mass: 233.214349865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 10
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.4
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
5,9-Tridecadienenitrile, 10-propyl-, (Z)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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